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Compound of Interest

3-Chloro-5-nitro-2-(propan-2-
yloxy)pyridine
Cat. No.: B8028360

Get Quote

\ J

Compound Name:

Strategic Synthesis, Structural Analysis, and Pharmaceutical Utility of a Core Pyridine Scaffold

Nomenclature & Structural Identity

IUPAC Name: 3-Chloro-5-nitro-2-(propan-2-yloxy)pyridine Molecular Formula: C
H

CIN

@]

Molecular Weight: 216.62 g/mol

Deconstruction of Nomenclature

The IUPAC name is derived through a rigorous application of substituent priority rules on the
heterocyclic pyridine core.
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Component Rule Applied Locant Assighment

) Pyridine (Heterocycle ) ) -
Parent Ring o ) N is automatically position 1.
containing Nitrogen).[1][2]

No principal characteristic

roup (e.g., acid, aldehyde) is
Principal Group group (e.9 ) Y _) N/A

present; substituents are cited

as prefixes.

L. The set {2, 3, 5} is lower than
Minimize locants for

Numbering ) {3, 5, 6} or {2, 4, 6}. 2-(propan-
substituents. )
2-yloxy), 3-chloro, 5-nitro.

Chloro
Substituents listed

Alphabetization alphabetically (ignoring Nitro

prefixes like "di-" or locants).
Propan-2-yloxy.

) 3-Chloro-5-nitro-2-(propan-2-
Final Assembly o
yloxy)pyridine

Chemo-Structural Analysis

This compound represents a highly functionalized pyridine scaffold characterized by three
distinct electronic environments:

o Electrophilic Centers (C2 & C6): The ring nitrogen and the 5-nitro group create a significant
electron deficiency at C2 and C6.

o Steric Bulk (C2-Isopropoxy): The propan-2-yloxy group provides steric hindrance, protecting
the C2 position from further nucleophilic attack while donating electron density via resonance
(+M effect).

» Orthogonal Reactivity (C3-Chloro): The chlorine atom at C3 is deactivated relative to C2 but
remains susceptible to metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig)
due to the electron-withdrawing nature of the ring.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3055364
https://patents.google.com/patent/CN101830845A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthetic Pathways & Regiocontrol

The synthesis of 3-Chloro-5-nitro-2-(propan-2-yloxy)pyridine is a classic study in
Regioselective Nucleophilic Aromatic Substitution (S

Ar). The primary challenge is distinguishing between the C2 and C3 positions of the starting
material, 2,3-dichloro-5-nitropyridine.

The Regioselectivity Logic
Why does the nucleophile (isopropoxide) attack C2 and not C3?

» Electronic Activation (Inductive): The ring nitrogen exerts a strong

(inductive) effect, making the adjacent C2 carbon more electropositive than C3.

e Resonance Activation (Mesomeric): The nitro group at C5 is para to C2. It can stabilize the
anionic Meisenheimer intermediate formed upon attack at C2 via resonance. Attack at C3
(meta to nitro) does not benefit from this stabilization.

e Leaving Group Ability: While both leaving groups are chlorides, the activation energy for
displacing the C2-Cl is significantly lower.

Experimental Protocol

Objective: Synthesis of 3-Chloro-5-nitro-2-(propan-2-yloxy)pyridine from 2,3-dichloro-5-
nitropyridine.

Reagents:

Substrate: 2,3-Dichloro-5-nitropyridine (1.0 eq)

Nucleophile: Propan-2-ol (Isopropanol) (1.2 eq)

Base: Sodium Hydride (NaH, 60% in oil) or Potassium tert-butoxide (1.2 eq)

Solvent: Anhydrous THF or DMF (0.2 M concentration)

Step-by-Step Methodology:
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e Preparation of Alkoxide:

o Charge a flame-dried reaction flask with NaH (1.2 eq) under inert atmosphere (N

or Ar).

o Add anhydrous THF and cool to 0°C.
o Dropwise add Propan-2-ol (1.2 eq). Stir for 30 min until H
evolution ceases.
e S

Ar Reaction:

o Dissolve 2,3-dichloro-5-nitropyridine (1.0 eq) in THF.

o Add the substrate solution dropwise to the alkoxide mixture at 0°C. Note: Exothermic
reaction.

o Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 8:2).

e Workup & Purification:
o Quench with saturated NH

Cl solution.

o Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na

SO

o Concentrate in vacuo.

o Purification: Silica gel chromatography (Gradient: 0-10% EtOAc in Hexanes). The
regiochemical isomer (C3-substitution) is rarely observed but elutes later due to higher
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polarity.

Reaction Mechanism Visualization

The following diagram illustrates the regioselective addition-elimination pathway.
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Caption: Figure 1. S

Ar mechanism highlighting the stabilization of the Meisenheimer complex at the C2 position by
the para-nitro group and ring nitrogen.

Analytical Characterization

Trustworthy identification requires validating the loss of C2-symmetry and the incorporation of
the isopropyl group.
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Technique Expected Signal / Feature Interpretation
H6 Proton: Deshielded by
H NMR (CDCI adjacent N and NO
9.05 (d, J=2.5 Hz, 1H) o
400 MHz) . Doublet due to coupling with

H4.

8.45 (d, J=2.5 Hz, 1H)

H4 Proton: Meta coupling to
H6.

5.45 (sept, J=6.2 Hz, 1H)

OCH(CH

)

: Characteristic methine septet

of the isopropoxy group.

1.42 (d, J=6.2 Hz, 6H)

OCH(CH

)

: Methyl doublet.

C NMR

Carbon attached to Oxygen

~160 ppm (C2
ppm (C2) (Deshielded).

IR Spectroscopy

Asymmetric and Symmetric
1530 & 1350 cm NO

stretches.

HRMS (ESI)

Confirms molecular formula C

H
[M+H]

CIN
=217.03

@]
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Pharmaceutical Utility & Downstream
Applications|[3]
This molecule is not a final drug but a high-value Intermediate used in the synthesis of kinase

inhibitors. Its structural features allow it to serve as a "linchpin” in convergent synthesis.

Functionalization Workflow

The compound serves as a precursor for aminopyridines found in ALK (Anaplastic Lymphoma
Kinase) and ROSL1 inhibitors (e.g., Crizotinib analogs).
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Click to download full resolution via product page

Caption: Figure 2. Conversion of the nitro-pyridine scaffold into bioactive aminopyridine cores
used in oncology drug discovery.

Critical Role in SAR (Structure-Activity Relationship)
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In medicinal chemistry, the 2-isopropoxy group is often employed to:

« Fill Hydrophobic Pockets: The isopropyl group fits into the ATP-binding pocket of kinases
(e.g., the ribose binding region).

» Modulate Solubility: The ether linkage improves lipophilicity (LogP) compared to a hydroxyl
group, enhancing membrane permeability.

o Metabolic Stability: The isopropyl ether is generally more resistant to metabolic cleavage
than a simple methyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8028360/docs#technical-whitepaper-3-chloro-5-nitro-
2-propan-2-yloxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8028360/docs#technical-whitepaper-3-chloro-5-nitro-2-propan-2-yloxy-pyridine
https://www.benchchem.com/product/b8028360/docs#technical-whitepaper-3-chloro-5-nitro-2-propan-2-yloxy-pyridine
https://www.benchchem.com/product/b8028360?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8028360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

